Cas no 87168-45-4 (1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl este r, dihydrochloride, endo-)

• Product Name: 1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl este r, dihydrochloride, endo-
• CAS No: 87168-45-4
• MF: C₁₅H₂₈Cl₂N₂O₂
• MW: 339.301022529602
• CID: 992302
• PubChem ID: 3070930
• Update Time: 2025-04-20

1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl este r, dihydrochloride, endo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl este r, dihydrochloride, endo-
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl 3-(1-pyrrolidinyl)propanoate dihydrochloride
• endo-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl-1-pyrrolidinepropanoate dihydrochloride
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-(pyrrolidin-1-yl)propanoate--hydrogen chloride (1/2)
• 87168-44-3
• SR-01000395802-1
• DTXSID501007377
• SR-01000395802
• 1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, hydrate, exo- (2:4:1)
• 87168-45-4
• exo-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl-1-pyrrolidinepropanoate dihydrochloride hydrate
• 1-Pyrrolidinepropanoic acid, 8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, dihydrochloride, endo-

• Inchi： 1S/C15H26N2O2.2ClH/c1-16-12-4-5-13(16)11-14(10-12)19-15(18)6-9-17-7-2-3-8-17;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： OCUFAPCZYRLCMB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(CCN1CCCC1)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 338.1527835g/mol
• Monoisotopic Mass: 338.1527835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų